Cas no 904304-60-5 (6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one)
6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties
Names and Identifiers
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- 6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one
- EN300-6497114
- 904304-60-5
- 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one
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- Inchi: 1S/C10H9N3O2/c1-6-11-10(15)9(13-12-6)7-2-4-8(14)5-3-7/h2-5,14H,1H3,(H,11,12,15)
- InChI Key: DUADRUWLUMGBHT-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC(=CC=2)O)=NN=C(C)N1
Computed Properties
- Exact Mass: 203.069476538g/mol
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 74Ų
6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6497114-0.05g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 0.05g |
$245.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-0.1g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 0.1g |
$366.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-0.25g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 0.25g |
$524.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-0.5g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 0.5g |
$824.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-1.0g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 1g |
$1057.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-2.5g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 2.5g |
$2071.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-5.0g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 5g |
$3065.0 | 2023-05-29 | ||
| Enamine | EN300-6497114-10.0g |
6-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one |
904304-60-5 | 10g |
$4545.0 | 2023-05-29 |
6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one
Research Update on 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS: 904304-60-5): Recent Advances and Applications
The compound 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS: 904304-60-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The compound's hydroxylphenyl and triazinone moieties contribute to its ability to interact with specific protein targets, making it a promising scaffold for drug design.
In terms of biological activity, preclinical investigations have revealed that 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one exhibits moderate inhibitory effects on several inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases. A recent in vitro study showed a 40-50% reduction in TNF-α production at micromolar concentrations, highlighting its anti-inflammatory properties.
The compound's mechanism of action appears to involve multiple pathways. Structural analysis indicates that the hydroxyphenyl group facilitates hydrogen bonding with target proteins, while the triazinone ring contributes to π-π stacking interactions. This dual functionality enhances its binding affinity to various biological targets, as demonstrated in molecular docking studies published in Bioorganic & Medicinal Chemistry Letters earlier this year.
From a synthetic chemistry perspective, recent advances have improved the yield and purity of 904304-60-5. A 2024 patent application describes a novel catalytic process that achieves >85% yield while reducing byproduct formation. This development is particularly significant for scaling up production for potential clinical applications.
Looking forward, researchers are exploring derivatives of 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one to enhance its pharmacological profile. Early-stage investigations suggest that modifications to the methyl group or introduction of halogens could significantly improve both potency and bioavailability. These developments position this compound as a valuable template for future drug discovery efforts in oncology and immunology.
In conclusion, 6-(4-Hydroxyphenyl)-3-methyl-4,5-dihydro-1,2,4-triazin-5-one represents an important chemical entity with diverse potential applications in medicinal chemistry. The recent research advances discussed in this brief underscore its value as both a pharmacological agent and a synthetic intermediate, warranting further investigation into its therapeutic potential and mechanism of action.
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